Cas no 2639419-58-0 (Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate)

• Product Name: Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate
• CAS No: 2639419-58-0
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 5665009
• PubChem ID: 165901740
• Update Time: 2025-05-20

Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725694
• ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate
• 2639419-58-0
• Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate

• Inchi： 1S/C15H25NO2/c1-4-18-11(17)14-6-12(2)5-13(3,7-14)9-15(16,8-12)10-14/h4-10,16H2,1-3H3
• InChI Key： LXBPFDLQYXZZQZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CC3(CC(C)(C1)CC(C)(C3)C2)N)=O

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate

Exploring the Potential of Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate (CAS No. 2639419-58-0) in Modern Chemistry

Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate (CAS No. 2639419-58-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This unique molecule, characterized by its adamantane backbone and functional groups, offers a wide range of applications, from drug development to advanced material synthesis. In this comprehensive guide, we delve into the properties, applications, and future prospects of this intriguing compound.

The structural uniqueness of Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate lies in its adamantane core, which is known for its high stability and three-dimensional geometry. The presence of the ethyl carboxylate and amino groups further enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for pharmaceutical compounds, especially those targeting neurological and metabolic disorders.

Recent studies have highlighted the role of adamantane derivatives in drug discovery, with compounds like Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate showing promise in modulating biological pathways. For instance, its structural similarity to known neurological agents has sparked interest in its potential applications for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier, a critical factor in CNS drug development, is currently under investigation.

Beyond pharmaceuticals, Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate is also being explored in material science. Its rigid adamantane structure makes it an excellent candidate for designing high-performance polymers and nanomaterials. Researchers are investigating its use in creating thermally stable coatings and advanced composites, which are in high demand for aerospace and electronics applications.

The synthesis of Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate involves multi-step organic reactions, often starting from commercially available adamantane precursors. Key steps include the introduction of the amino and carboxylate groups, followed by purification to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research and industrial applications.

Market trends indicate a growing demand for specialized adamantane-based compounds, driven by their unique properties and expanding applications. Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate is no exception, with increasing interest from pharmaceutical and material science sectors. As research continues to uncover new uses for this compound, its market potential is expected to rise significantly in the coming years.

For researchers and industry professionals, understanding the properties and applications of Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate is essential. Its versatility and potential make it a valuable asset in the development of next-generation drugs and materials. Whether you're exploring its pharmacological effects or its material properties, this compound offers exciting opportunities for innovation.

In conclusion, Ethyl 3-amino-5,7-dimethyladamantane-1-carboxylate (CAS No. 2639419-58-0) represents a fascinating area of study in modern chemistry. Its unique structure, combined with its diverse applications, positions it as a key player in both pharmaceutical and material science research. As advancements in synthetic methods and application studies continue, the future looks bright for this remarkable compound.